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Compound of Interest

Compound Name: PROTAC MDM?2 Degrader-1

Cat. No.: B2777283

For researchers, scientists, and drug development professionals utilizing PROTAC MDM2
Degrader-1, ensuring proper handling and disposal is paramount for laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to foster a secure research environment.

Chemical and Physical Properties

A summary of the key quantitative data for PROTAC MDM2 Degrader-1 is presented below,
offering a quick reference for laboratory operations.

Property Value Source
CAS Number 2249944-98-5 [1][2][3]
Molecular Formula C74H84CI4N10013 [2][3]
Molecular Weight 1463.33 g/mol [2][3]
Appearance White to off-white solid powder  [2]
Solubility (DMSO) ~100 mg/mL (~68.34 mM) [2]
Storage (Powder) -20°C for 3 years [2]
Storage (In solven) -80°C for 6 months; -20°C for 1 (2I415]

month
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Experimental Protocols: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of PROTAC MDM2
Degrader-1 and ensuring the safety of laboratory personnel.

Storage of Stock Solutions:

For long-term storage, stock solutions should be kept at -80°C and used within 6 months.[1]

[4][5]

For short-term storage, -20°C is suitable for up to 1 month.[1][4][5]

It is recommended to store the compound under a nitrogen atmosphere to prevent
degradation.[1][5]

To avoid repeated freeze-thaw cycles, prepare aliquots of the stock solution.[4]

Preparation of In Vivo Formulations: A common formulation involves a 10% DMSO and 90%
Corn Oil mixture.[2] For a 1 mL working solution, 100 pL of a 6.2 mg/mL DMSO stock solution
can be added to 900 uL of corn oil and mixed thoroughly.[2] It is advised to use freshly
prepared formulations for optimal results.[2]

Proper Disposal Procedures for PROTAC MDM2
Degrader-1

While a specific Safety Data Sheet (SDS) detailing the disposal of PROTAC MDM2 Degrader-
1 is not readily available, general best practices for the disposal of research chemicals should
be strictly followed. The procedures outlined below are based on general chemical safety
principles and regulations for hazardous waste management.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidelines and regulations before proceeding with any disposal.

Step-by-Step Disposal Protocol:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves, when handling the compound and its
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waste.

Waste Segregation: Do not mix PROTAC MDM2 Degrader-1 waste with non-hazardous
trash.[6] All materials contaminated with the compound, including unused solutions, empty
vials, and contaminated labware (e.g., pipette tips, gloves), should be treated as chemical
waste.

Containerization:

o Collect all solid waste (e.g., contaminated gloves, wipes, vials) in a designated, leak-proof,
and clearly labeled hazardous waste container.

o Collect all liquid waste (e.g., unused solutions, solvent washes) in a separate, compatible,
and clearly labeled hazardous waste container. Ensure the container is properly sealed to
prevent spills and evaporation.

Labeling: Label all waste containers with "Hazardous Waste," the full chemical name
("PROTAC MDM2 Degrader-1"), and any associated hazards (e.g., "Potentially Toxic,"
"Chemical Waste for Incineration™).

Storage of Waste: Store the sealed and labeled hazardous waste containers in a designated,
secure, and well-ventilated secondary containment area, away from incompatible materials,
until collection by your institution's EHS personnel.

Disposal Method: The final disposal of chemical waste such as PROTACs should be
conducted by a licensed hazardous waste disposal company, typically through high-
temperature incineration. Do not dispose of this compound down the drain or in regular
trash.[7]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of PROTAC
MDM2 Degrader-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Guidance for PROTAC
MDM2 Degrader-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2777283#protac-mdm2-degrader-1-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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